Cas no 2172504-55-9 (1-{[1-(4-tert-butylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine)

• Product Name: 1-{[1-(4-tert-butylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
• CAS No: 2172504-55-9
• MF: C₁₇H₂₄N₄O₂S
• MW: 348.463062286377
• CID: 6339835
• PubChem ID: 165721114
• Update Time: 2025-05-27

1-{[1-(4-tert-butylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 2172504-55-9
• EN300-1591264
• 1-{[1-(4-tert-butylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine

• Inchi： 1S/C17H24N4O2S/c1-17(2,3)14-4-6-15(7-5-14)21-16(8-9-19-21)24(22,23)20-12-10-18-11-13-20/h4-9,18H,10-13H2,1-3H3
• InChI Key： MADBTYQUYWQWGQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=CC(=CC=1)C(C)(C)C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 348.16199719g/mol
• Monoisotopic Mass: 348.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-{[1-(4-tert-butylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine

Comprehensive Overview of 1-{[1-(4-tert-butylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS No. 2172504-55-9)

The compound 1-{[1-(4-tert-butylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine, identified by its CAS number 2172504-55-9, is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core linked to a piperazine moiety via a sulfonyl bridge, offers versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and potential uses, aligning with trending queries like "sulfonylpiperazine derivatives" and "pyrazole-based bioactive compounds."

Recent advancements in small-molecule therapeutics have spotlighted sulfonamide-containing compounds due to their pharmacokinetic advantages. The tert-butylphenyl group in this molecule enhances lipophilicity, a trait frequently searched in context of "drug bioavailability optimization." Researchers exploring "kinase inhibitors" or "GPCR-targeted drugs" may find this compound relevant, as its scaffold resembles motifs in clinical candidates for inflammatory and metabolic disorders.

Synthetic routes to CAS 2172504-55-9 typically involve N-sulfonylation of pyrazole intermediates with piperazine derivatives, a process scrutinized in forums discussing "green chemistry in heterocycle synthesis." Analytical data (HPLC purity >98%, NMR-validated structure) confirm its utility as a high-purity reference standard—a key concern for labs addressing "QC challenges in API development."

Beyond pharmaceuticals, this compound’s electron-withdrawing sulfonyl group sparks interest in "organic electronic materials" research. Patent analyses reveal analogous structures in OLED formulations, correlating with surge in searches for "functionalized piperazines for optoelectronics." Environmental studies also highlight its potential as a biodegradable intermediate, addressing queries on "sustainable chemical design."

Regulatory-compliant handling of 2172504-55-9 follows standard organic compound protocols, with SDS emphasizing standard PPE—a topic frequently queried as "safe handling of sulfonamide reagents." Its non-hazardous classification (per GHS criteria) makes it accessible for academic and industrial R&D, unlike restricted sulfonyl counterparts.

In conclusion, 1-{[1-(4-tert-butylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine represents a multifaceted tool for innovators. Its alignment with trending themes—from "fragment-based drug design" to "materials science informatics"—ensures sustained relevance in cross-disciplinary applications, while its well-documented profile meets rigorous research chemical standards demanded by modern labs.